N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-phenylbutanamide
Description
N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-phenylbutanamide, also known as FIPI, is a small molecule inhibitor that has been extensively studied in the scientific community for its potential therapeutic applications. FIPI is a potent inhibitor of phospholipase D (PLD), an enzyme that plays a crucial role in several cellular processes, including membrane trafficking, signal transduction, and cytoskeletal organization.
Scientific Research Applications
Antimicrobial Activity
Research indicates that derivatives of furan and isoxazole, such as pyrazole and imidazole derivatives, have been synthesized and exhibit notable antimicrobial activity. These compounds, synthesized using the Mannich base method, have shown effectiveness against various microorganisms, highlighting the potential of N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-phenylbutanamide in antimicrobial applications (Idhayadhulla, Kumar, & Abdul, 2012).
Antiprotozoal Activities
Isoxazole derivatives, which are structurally related to furan, have been synthesized and evaluated for their antiprotozoal activities. These compounds, including analogues of 3,5-diphenylisoxazoles, have shown promising activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting a potential use of N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-phenylbutanamide in treating protozoal infections (Patrick et al., 2007).
Pharmacological Evaluation for Antidepressant and Antianxiety
A novel series of compounds related to furan and isoxazole have been synthesized and evaluated for their antidepressant and antianxiety activities. This includes the synthesis of derivatives that have shown significant effects in behavioral tests, suggesting a potential application of N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-phenylbutanamide in the field of mental health treatment (Kumar et al., 2017).
Selective Inhibitors for Enzymes
Isoxazole compounds, including those with a furan derivative structure, have been investigated as selective inhibitors for enzymes like cyclooxygenase-1 (COX-1). This research indicates the potential of these compounds, such as N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-phenylbutanamide, as targeted inhibitors in therapeutic applications (Vitale et al., 2013).
Corrosion Inhibition
Compounds featuring furan and imidazole structures have been synthesized and studied as corrosion inhibitors. This suggests the possible use of N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-phenylbutanamide in protecting materials such as steel in corrosive environments (Yadav, Sarkar, & Purkait, 2015).
properties
IUPAC Name |
N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-2-phenylbutanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3/c1-2-15(13-7-4-3-5-8-13)18(21)19-12-14-11-17(23-20-14)16-9-6-10-22-16/h3-11,15H,2,12H2,1H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIEYWMTVEPDHRZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NCC2=NOC(=C2)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-phenylbutanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(6-Cyclobutylpyrimidin-4-yl)piperazin-1-yl]pyridine-4-carbonitrile](/img/structure/B2719239.png)
![2-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)thio)-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)propanamide](/img/structure/B2719245.png)
![(Z)-2-(3-methoxyphenyl)-3-[1-phenyl-3-(4-phenylphenyl)pyrazol-4-yl]prop-2-enenitrile](/img/structure/B2719250.png)
![N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide](/img/structure/B2719252.png)
![3-[(1-acetyl-5-bromo-2,3-dihydro-1H-indol-6-yl)sulfonyl]-N-propylpropanamide](/img/structure/B2719254.png)
![2-[(2-methoxyphenyl)amino]-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxylic acid](/img/structure/B2719257.png)
![Ethyl 5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole-2-carboxylate](/img/structure/B2719259.png)